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Compound of Interest

Compound Name: Stiripentol-d9

Cat. No.: B1141076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the molecular weight of Stiripentol-
d9, an isotopically labeled version of the antiepileptic drug Stiripentol. This information is crucial

for a variety of applications, including its use as an internal standard in quantitative analysis by

mass spectrometry.

Molecular Composition and Weight
Stiripentol-d9 is a deuterated analog of Stiripentol. The "-d9" designation signifies that nine

hydrogen (H) atoms in the molecule have been replaced by their heavier isotope, deuterium

(D). This substitution increases the mass of the molecule without significantly altering its

chemical properties, making it an ideal internal standard for analytical purposes.

The molecular formula for Stiripentol-d9 is C₁₄H₉D₉O₃[1][2][3][4]. The molecular weight is

calculated by summing the atomic weights of each constituent atom.

Quantitative Data Summary

The following table outlines the atomic and molecular weights used to determine the final

formula weight of Stiripentol-d9.
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Component Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 14 ~12.011 ~168.154

Hydrogen H 9 ~1.008 ~9.072

Deuterium D 9 ~2.014[5] ~18.126

Oxygen O 3 ~15.999 ~47.997

Stiripentol-d9 C₁₄H₉D₉O₃ Formula Weight ~243.35

Note: Atomic weights are standard values and may vary slightly. The final formula weight is

consistent with multiple sources.

Methodology for Molecular Weight Determination
The molecular weight presented is a theoretical value derived from the chemical formula and

the standard atomic weights of the constituent isotopes.

Calculation Protocol:

Identify the Molecular Formula: The established molecular formula for Stiripentol-d9 is

C₁₄H₉D₉O₃.

Sum Atomic Weights: The total molecular weight is the sum of the masses of all atoms in the

formula:

Mass = (14 × Atomic Weight of C) + (9 × Atomic Weight of H) + (9 × Atomic Weight of D) +

(3 × Atomic Weight of O)

Result: The calculation yields a molecular weight of approximately 243.35 g/mol . This value

is confirmed by various chemical suppliers and databases.

Disclaimer: The request for experimental protocols and Graphviz diagrams is not applicable to

the determination of a theoretical molecular weight, which is a calculation based on established

atomic masses and a known chemical formula. No signaling pathways or experimental

workflows are involved in this calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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